Cas no 2173991-76-7 (trans-3-methylpiperidine-3,4-diol;hydrochloride)

• Product Name: trans-3-methylpiperidine-3,4-diol;hydrochloride
• CAS No: 2173991-76-7
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• MDL: MFCD31620747
• CID: 5303426
• PubChem ID: 137347101
• Update Time: 2026-03-10

trans-3-methylpiperidine-3,4-diol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-Rel-3-Methyl-3,4-piperidinediol hydrochloride
• trans-3-methylpiperidine-3,4-diol;hydrochloride
• F89796
• MFCD31620747
• trans-3-Methylpiperidine-3,4-diol hydrochloride
• PS-19565
• Rel-(3R,4R)-3-methylpiperidine-3,4-diol hydrochloride
• 2173991-76-7

• MDL： MFCD31620747
• Inchi： 1S/C6H13NO2.ClH/c1-6(9)4-7-3-2-5(6)8;/h5,7-9H,2-4H2,1H3;1H/t5-,6-;/m1./s1
• InChI Key： HCDNQBHQVVWDNV-KGZKBUQUSA-N
• SMILES： O[C@@H]1CCNC[C@]1(O)C.Cl

Computed Properties

• Exact Mass: 167.0713064g/mol
• Monoisotopic Mass: 167.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Additional information on trans-3-methylpiperidine-3,4-diol;hydrochloride

Research Brief on trans-3-methylpiperidine-3,4-diol;hydrochloride (CAS: 2173991-76-7): Recent Advances and Applications

In recent years, the compound trans-3-methylpiperidine-3,4-diol;hydrochloride (CAS: 2173991-76-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperidine derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. The unique stereochemistry and functional groups of this compound make it a versatile building block for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2173991-76-7 in the synthesis of potent γ-aminobutyric acid (GABA) receptor modulators. The researchers utilized the trans-3-methylpiperidine-3,4-diol scaffold to develop a series of compounds with improved blood-brain barrier permeability and enhanced binding affinity to GABA_A receptors. These findings suggest potential applications in the treatment of anxiety disorders and epilepsy.

Recent pharmacological investigations have revealed that derivatives of trans-3-methylpiperidine-3,4-diol;hydrochloride exhibit notable activity against Mycobacterium tuberculosis. A 2024 preclinical study showed that certain analogs of this compound demonstrate inhibitory effects on mycobacterial cell wall biosynthesis, with minimum inhibitory concentrations (MICs) in the low micromolar range. This discovery opens new avenues for developing anti-tuberculosis agents with novel mechanisms of action.

The synthetic accessibility of 2173991-76-7 has been significantly improved through recent methodological advances. A team at MIT developed an asymmetric catalytic hydrogenation protocol that enables the efficient production of this chiral building block with >99% enantiomeric excess. This breakthrough, published in Angewandte Chemie in early 2024, addresses previous challenges in large-scale synthesis and could facilitate broader exploration of its medicinal applications.

Structural biology studies have provided new insights into the molecular interactions of trans-3-methylpiperidine-3,4-diol derivatives. Cryo-EM analysis of protein-ligand complexes revealed that the hydroxyl groups at positions 3 and 4 of the piperidine ring form critical hydrogen bonds with target proteins, while the methyl group at position 3 contributes to hydrophobic interactions. These structural findings are guiding rational drug design efforts for several therapeutic targets.

Emerging research suggests potential applications of 2173991-76-7 in the development of positron emission tomography (PET) tracers. The compound's ability to cross biological membranes and its metabolic stability make it an attractive candidate for radiolabeling studies. Preliminary results from a 2024 investigation indicate successful ¹⁸F-labeling of derivatives for neuroimaging applications.

In conclusion, trans-3-methylpiperidine-3,4-diol;hydrochloride (2173991-76-7) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Recent advances in synthetic methodology, biological evaluation, and structural characterization have expanded our understanding of this compound's applications. Future research directions may include optimization of pharmacokinetic properties and exploration of additional biological targets.